Cas no 90252-98-5 (Hexanoic acid, 6-(acetylamino)-3,3,5-trimethyl-, ethyl ester)
90252-98-5 structure
Product Name:Hexanoic acid, 6-(acetylamino)-3,3,5-trimethyl-, ethyl ester
CAS No:90252-98-5
MF:C13H25NO3
MW:243.342504262924
CID:791203
PubChem ID:13148267
Update Time:2025-04-19
Hexanoic acid, 6-(acetylamino)-3,3,5-trimethyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Hexanoic acid, 6-(acetylamino)-3,3,5-trimethyl-, ethyl ester
- ethyl 6-acetamido-3,3,5-trimethylhexanoate
- DTXSID00522055
- 90252-98-5
-
- Inchi: 1S/C13H25NO3/c1-6-17-12(16)8-13(4,5)7-10(2)9-14-11(3)15/h10H,6-9H2,1-5H3,(H,14,15)
- InChI Key: YYYIPNORSMROGU-UHFFFAOYSA-N
- SMILES: O(CC)C(CC(C)(C)CC(C)CNC(C)=O)=O
Computed Properties
- Exact Mass: 243.18344366g/mol
- Monoisotopic Mass: 243.18344366g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 55.4Ų
Hexanoic acid, 6-(acetylamino)-3,3,5-trimethyl-, ethyl ester Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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